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Compound of Interest

Compound Name: BAY-8400

Cat. No.: B8210263

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of BAY-8400, a potent and

selective inhibitor of DNA-dependent protein kinase (DNA-PK), for use in prostate cancer

research models. The following protocols and data have been compiled from preclinical studies

to guide researchers in utilizing BAY-8400 effectively.

Mechanism of Action
BAY-8400 functions as a selective inhibitor of DNA-PK, a crucial enzyme in the non-

homologous end joining (NHEJ) pathway.[1][2] The NHEJ pathway is one of the primary

mechanisms for repairing DNA double-strand breaks (DSBs).[1][2] In the context of cancer

therapy, particularly with DNA-damaging agents like targeted alpha therapies, inhibiting DNA-

PK with BAY-8400 prevents cancer cells from repairing the induced DNA damage, leading to

increased cell death and enhanced therapeutic efficacy.[1][3] Preclinical studies have

demonstrated that BAY-8400 acts synergistically with targeted alpha radiation, sensitizing

prostate cancer cells to its effects.[1][3]
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The therapeutic strategy involving BAY-8400 centers on the inhibition of the DNA Damage

Response (DDR) pathway, specifically the NHEJ-mediated repair of DSBs. When combined

with DNA-damaging agents, BAY-8400 amplifies their cytotoxic effects.
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Caption: BAY-8400 inhibits DNA-PK, blocking NHEJ-mediated DNA repair.
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In Vitro Studies: LNCaP Human Prostate Cancer
Model
The androgen-responsive LNCaP human prostate cancer cell line is a well-established model

for in vitro studies of BAY-8400.[1]

Quantitative Data Summary
Parameter Value Cell Line

Combination
Agent

Reference

Combination

Index (CI)
0.6 LNCaP

PSMA-TTC BAY

2315497
[1]

IC50 (γH2AX in

HT-144)
69 nM HT-144 - [3]

In Vitro Activity

(IC50)
>10 µM - - [3]

Note: A Combination Index (CI) of 0.6 indicates a synergistic effect between BAY-8400 and

PSMA-TTC BAY 2315497.[1]

Experimental Protocol: In Vitro Proliferation Assay
This protocol outlines the methodology to assess the anti-proliferative activity of BAY-8400 in

combination with a targeted alpha therapy like PSMA-TTC BAY 2315497 in LNCaP cells.

Materials:

LNCaP human prostate cancer cells

Appropriate cell culture medium (e.g., RPMI-1640 with 10% FBS)

BAY-8400 (dissolved in DMSO)

PSMA-TTC BAY 2315497

384-well microtiter plates
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Cell proliferation reagent (e.g., CellTiter-Glo®)

Plate reader

Workflow:

Seed LNCaP cells in
384-well plates

Add BAY-8400 and/or
PSMA-TTC BAY 2315497

Incubate for specified
duration (e.g., 72h)

Measure cell viability
(e.g., CellTiter-Glo®)

Calculate IC50 and
Combination Index (CI)
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Caption: Workflow for in vitro proliferation and synergy assessment.

Procedure:

Cell Seeding: Seed LNCaP cells into 384-well microtiter plates at an appropriate density and

allow them to adhere overnight.

Compound Addition:

Prepare serial dilutions of BAY-8400 and PSMA-TTC BAY 2315497.

For combination studies, add five fixed combinations of both agents to the designated

wells.[1]

Include wells with each agent alone and a DMSO control.

Incubation: Incubate the plates for a suitable period (e.g., 72 hours) under standard cell

culture conditions.

Viability Assessment: Measure cell viability using a commercially available reagent according

to the manufacturer's instructions.

Data Analysis:

Calculate the IC50 values for each compound alone.
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For combination treatments, plot an isobologram with the IC50 values of the single agents

and the five fixed combinations to determine the Combination Index (CI). Data points

falling below the line of additivity indicate synergy.[1]

In Vivo Studies: LNCaP Xenograft Model
In vivo efficacy of BAY-8400 is typically evaluated using xenograft models, such as LNCaP

tumors implanted in immunodeficient mice (e.g., SCID mice).[1]

Quantitative Data Summary
Treatment
Group

Dosage T/Carea Ratio Animal Model Reference

BAY-8400

Monotherapy

150 mg/kg, daily

oral
0.76

LNCaP

Xenograft
[1]

PSMA-TTC BAY

2315497

Monotherapy

150 kBq/kg,

single injection
0.38

LNCaP

Xenograft
[1]

BAY-8400 +

PSMA-TTC BAY

2315497

150 mg/kg BAY-

8400 (daily) +

150 kBq/kg

PSMA-TTC

(single)

0.22
LNCaP

Xenograft
[1]

Isotype Control
150 kBq/kg,

single injection
0.79

LNCaP

Xenograft
[1]

T/Carea (Treatment/Control area under the curve) is a measure of antitumor efficacy; a lower

ratio indicates greater efficacy.

Experimental Protocol: In Vivo Antitumor Efficacy Study
This protocol describes a typical in vivo study to evaluate the antitumor efficacy of BAY-8400 in

combination with targeted alpha therapy in an LNCaP xenograft model.

Materials:
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Immunodeficient mice (e.g., SCID mice)

LNCaP cells for tumor implantation

BAY-8400 formulation for oral gavage

PSMA-TTC BAY 2315497 for injection

Calipers for tumor measurement

Animal balance

Workflow:

Implant LNCaP cells
subcutaneously in mice

Allow tumors to reach
a predefined size

Randomize mice into
treatment groups

Administer treatments as per schedule
(oral gavage, injection)

Monitor tumor volume and
body weight regularly

Calculate T/Carea ratio
at study endpoint

Click to download full resolution via product page

Caption: Workflow for in vivo antitumor efficacy studies.

Procedure:

Tumor Implantation: Subcutaneously implant LNCaP cells into the flank of immunodeficient

mice.

Tumor Growth and Randomization: Monitor tumor growth. Once tumors reach a

predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups (n=9 per

group).[3]

Treatment Administration:

Vehicle Control Group: Administer the vehicle used for BAY-8400 orally on a daily basis.

BAY-8400 Monotherapy Group: Administer BAY-8400 (e.g., 150 mg/kg) via oral gavage

daily.[3]
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PSMA-TTC Monotherapy Group: Administer a single injection of PSMA-TTC BAY 2315497

(e.g., 150 kBq/kg) on day 0.[3]

Combination Therapy Group: Administer a single injection of PSMA-TTC on day 0,

followed by daily oral administration of BAY-8400.[3]

Isotype Control Group: Administer a single injection of a radiolabeled isotype control

antibody.[1]

Monitoring: Measure tumor volume and body weight regularly (e.g., twice weekly).

Interestingly, in some studies, BAY-8400 has been shown to improve tumor-induced body

weight loss.[1]

Data Analysis: At the end of the study, calculate the T/Carea ratio for each treatment group to

determine antitumor efficacy. Statistical analysis (e.g., T-test) should be performed to assess

significance.[3]

Tolerability Studies
To assess the safety profile of BAY-8400, tolerability studies in non-tumor-bearing mice are

recommended. A typical study involves daily oral administration of BAY-8400 for 14 days,

followed by a 7-day observation period to monitor for any adverse effects.[1]

Conclusion
BAY-8400 is a promising DNA-PK inhibitor that demonstrates significant synergistic antitumor

activity when combined with targeted alpha therapies in prostate cancer models. The provided

protocols and data serve as a valuable resource for researchers investigating the therapeutic

potential of BAY-8400. Careful adherence to these methodologies will ensure reproducible and

reliable results in preclinical prostate cancer research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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